Cas no 119631-04-8 (Benzenemethanol,3-chloro-4-(hydroxyamino)-)

Benzenemethanol,3-chloro-4-(hydroxyamino)- structure
119631-04-8 structure
Product Name:Benzenemethanol,3-chloro-4-(hydroxyamino)-
CAS No:119631-04-8
MF:C7H8ClNO2
MW:173.596920967102
CID:234096
PubChem ID:147469
Update Time:2025-04-19

Benzenemethanol,3-chloro-4-(hydroxyamino)- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol,3-chloro-4-(hydroxyamino)-
    • [3-chloro-4-(hydroxyamino)phenyl]methanol
    • N-Hydroxy-4-amino-3-chlorobenzyl alcohol
    • Methanol, (3-chloro-4-(hydroxyamino)phenyl)-
    • DTXSID20152535
    • 119631-04-8
    • (3-Chloro-4-(hydroxyamino)phenyl)methanol
    • Inchi: 1S/C7H8ClNO2/c8-6-3-5(4-10)1-2-7(6)9-11/h1-3,9-11H,4H2
    • InChI Key: IVNLKROLMVRNRQ-UHFFFAOYSA-N
    • SMILES: ClC1C=C(CO)C=CC=1NO

Computed Properties

  • Exact Mass: 173.02444
  • Monoisotopic Mass: 173.0243562g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 123
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 52.5Ų

Experimental Properties

  • PSA: 52.49
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